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Compound of Interest

Compound Name: 2-Bromohexanoic acid

Cat. No.: B146095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromohexanoic acid (CAS 616-

05-7), a pivotal chemical intermediate in various fields of chemical synthesis. This document

outlines its physicochemical properties, detailed experimental protocols for its synthesis, and its

significant applications, particularly in the pharmaceutical and agrochemical industries.

Physicochemical and Identification Data
2-Bromohexanoic acid, also known as α-Bromocaproic acid, is an alpha-brominated

carboxylic acid.[1] Its structure, featuring a reactive bromine atom on the carbon adjacent to the

carboxyl group, makes it a versatile reagent for organic synthesis.[2] It typically appears as a

colorless to pale yellow or light brown liquid.[3][4]

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value Source(s)

CAS Number 616-05-7 [5][6]

Molecular Formula C₆H₁₁BrO₂ [4][5]

Molecular Weight 195.05 g/mol [5][6]

IUPAC Name 2-bromohexanoic acid [6]

Synonyms

DL-α-Bromocaproic acid, 2-

Bromocaproic acid, α-Bromo-

n-caproic acid

[3][5]

SMILES CCCCC(Br)C(=O)O [6]

InChIKey
HZTPKMIMXLTOSK-

UHFFFAOYSA-N
[4]

Table 2: Physicochemical Properties

Property Value Source(s)

Appearance
Clear light brown to brown

liquid
[5]

Melting Point 4 °C [5][7][8]

Boiling Point 136-138 °C at 18 mmHg [5]

Density 1.37 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.472 [5]

Flash Point >110 °C (>230 °F) [5]

Water Solubility Soluble [5]

Solubility in Organics
Soluble in alcohol and diethyl

ether
[5]

pKa 2.97 ± 0.21 (Predicted) [5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lookchem.com/casno616-05-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromohexanoic-acid
https://cymitquimica.com/cas/616-05-7/
https://www.lookchem.com/casno616-05-7.html
https://www.lookchem.com/casno616-05-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromohexanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromohexanoic-acid
https://wap.guidechem.com/dictionary/en/616-05-7.html
https://www.lookchem.com/casno616-05-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromohexanoic-acid
https://cymitquimica.com/cas/616-05-7/
https://www.lookchem.com/casno616-05-7.html
https://www.lookchem.com/casno616-05-7.html
https://www.chemsynthesis.com/base/chemical-structure-14561.html
https://www.innospk.com/en/?news/grok-exploring-dl-2-bromohexanoic-acid-properties-synthesis-and-applications
https://www.lookchem.com/casno616-05-7.html
https://www.lookchem.com/casno616-05-7.html
https://www.lookchem.com/casno616-05-7.html
https://www.lookchem.com/casno616-05-7.html
https://www.lookchem.com/casno616-05-7.html
https://www.lookchem.com/casno616-05-7.html
https://www.lookchem.com/casno616-05-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Safety and Hazard Information

Hazard Category GHS Classification Source(s)

GHS Pictograms Corrosion, Acute Toxicity [6]

Signal Word Danger [6]

Hazard Statements

H302: Harmful if swallowed.

H312: Harmful in contact with

skin. H314: Causes severe

skin burns and eye damage.

H332: Harmful if inhaled.

[6]

Hazard Class 8 (Corrosive) [8]

UN Number 3265 [8]

Synthesis and Experimental Protocols
The industrial synthesis of 2-Bromohexanoic acid is typically achieved through the alpha-

bromination of hexanoic acid.[3] The Hell-Volhard-Zelinsky reaction is a classic method for this

transformation.

Experimental Protocol: Synthesis of 2-Bromohexanoic
Acid
This protocol is based on the described industrial synthesis method.[8]

Objective: To synthesize 2-Bromohexanoic acid via bromination of hexanoic acid.

Materials:

Hexanoic acid

Dried bromine (Br₂)

Phosphorus trichloride (PCl₃) (catalyst)
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Procedure:

Combine dried bromine and hexanoic acid in a suitable reaction vessel.

Carefully introduce a catalytic amount of phosphorus trichloride to the mixture to initiate the

reaction.

Heat the reaction mixture to a temperature of 65-70 °C. The evolution of hydrogen bromide

(HBr) gas indicates the progression of the bromination. Maintain this temperature for 5-6

hours.

After the initial reaction period, increase the temperature to 100 °C to drive the reaction to

completion.

Upon completion, subject the crude product to distillation under reduced pressure (vacuum

distillation).

Collect the fraction that distills between 132-140 °C at 2 kPa. This fraction is the purified 2-
Bromohexanoic acid.

Workflow Diagram:
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Synthesis Workflow for 2-Bromohexanoic Acid
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Caption: General workflow for the synthesis of 2-bromohexanoic acid.

Applications in Research and Development
2-Bromohexanoic acid is a crucial building block in organic synthesis, valued for its ability to

participate in nucleophilic substitution and coupling reactions.[1][4]

Pharmaceutical and Agrochemical Intermediate
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The compound serves as a key precursor in the manufacturing of various Active

Pharmaceutical Ingredients (APIs) and agrochemicals.[1][8] The reactive bromine atom can be

readily displaced to introduce other functional groups or to form new carbon-carbon bonds,

enabling the construction of complex molecular architectures.[1]

Pharmaceuticals: It is used as an intermediate in the synthesis of compounds like

Bromoisovalerate, which has hypnotic sedative properties.[8]

Agrochemicals: It is indispensable for producing the synthetic pyrethroid insecticide

Fluvalinate.[8]

Role of 2-Bromohexanoic Acid as a Chemical Intermediate
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Caption: Application pathways for 2-bromohexanoic acid in synthesis.

Analytical Chemistry
2-Bromohexanoic acid has been employed as an internal standard for the determination of

trans,trans-muconic acid in urine using Gas Chromatography-Mass Spectrometry (GC-MS).[5]

Biological Research
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Recent studies have investigated the biological effects of 2-Bromohexanoic acid. For

instance, it has been shown to act as an inhibitor of polyhydroxyalkanoate (PHA) and

rhamnolipid synthesis in the bacterium Pseudomonas aeruginosa.[9] Research indicates that it

has a more pronounced inhibitory effect on these biosynthetic pathways compared to its

longer-chain analogs like 2-bromooctanoic and 2-bromodecanoic acid.[9]

Inhibitory Action in Pseudomonas aeruginosa
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Caption: Inhibition of bacterial synthesis pathways by 2-bromohexanoic acid.

Conclusion
2-Bromohexanoic acid (CAS 616-05-7) is a chemical of significant industrial and research

importance. Its well-defined physicochemical properties and versatile reactivity make it an

essential intermediate in the synthesis of a wide array of valuable compounds, from life-saving

pharmaceuticals to effective agrochemicals. The detailed protocols for its synthesis and its

expanding applications in biological and analytical research underscore its continuing

relevance to the scientific community. Proper safety and handling procedures are paramount

when working with this corrosive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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